ningpeisine
ningpeisine
Brand Name:
Vulcanchem
CAS No.:
117695-02-0
VCID:
VC0056526
InChI:
InChI=1S/C28H47NO2/c1-16-6-9-26(29(5)15-16)18(3)20-7-8-21-22(17(20)2)13-24-23(21)14-27(31)25-12-19(30)10-11-28(24,25)4/h16-26,30H,6-15H2,1-5H3/t16-,17-,18-,19-,20+,21+,22-,23-,24-,25+,26+,28+/m0/s1
SMILES:
CC1CCC(N(C1)C)C(C)C2CCC3C(C2C)CC4C3CC(=O)C5C4(CCC(C5)O)C
Molecular Formula:
C28H47NO2
Molecular Weight:
429.7 g/mol
ningpeisine
CAS No.: 117695-02-0
Main Products
VCID: VC0056526
Molecular Formula: C28H47NO2
Molecular Weight: 429.7 g/mol
| CAS No. | 117695-02-0 |
|---|---|
| Product Name | ningpeisine |
| Molecular Formula | C28H47NO2 |
| Molecular Weight | 429.7 g/mol |
| IUPAC Name | (3S,4aS,6aS,6bR,9R,10R,10aS,11aS,11bR)-9-[(1S)-1-[(2R,5S)-1,5-dimethylpiperidin-2-yl]ethyl]-3-hydroxy-10,11b-dimethyl-2,3,4,4a,6,6a,6b,7,8,9,10,10a,11,11a-tetradecahydro-1H-benzo[a]fluoren-5-one |
| Standard InChI | InChI=1S/C28H47NO2/c1-16-6-9-26(29(5)15-16)18(3)20-7-8-21-22(17(20)2)13-24-23(21)14-27(31)25-12-19(30)10-11-28(24,25)4/h16-26,30H,6-15H2,1-5H3/t16-,17-,18-,19-,20+,21+,22-,23-,24-,25+,26+,28+/m0/s1 |
| Standard InChIKey | UBMXONPUBFQLKA-BQUVWSHHSA-N |
| Isomeric SMILES | C[C@H]1CC[C@@H](N(C1)C)[C@@H](C)[C@@H]2CC[C@@H]3[C@H]([C@H]2C)C[C@H]4[C@H]3CC(=O)[C@@H]5[C@@]4(CC[C@@H](C5)O)C |
| SMILES | CC1CCC(N(C1)C)C(C)C2CCC3C(C2C)CC4C3CC(=O)C5C4(CCC(C5)O)C |
| Canonical SMILES | CC1CCC(N(C1)C)C(C)C2CCC3C(C2C)CC4C3CC(=O)C5C4(CCC(C5)O)C |
| Synonyms | N-methyl-3-hydroxy-5-veratranine-6-one ningpeisine |
| PubChem Compound | 3082876 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume